Cas no 3946-01-8 (Methyl 2-Acetamido-2-deoxy-b-D-glucopyranoside)

• Product Name: Methyl 2-Acetamido-2-deoxy-b-D-glucopyranoside
• CAS No: 3946-01-8
• MF: C₉H₁₇NO₆
• MW: 235.23438334465
• MDL: MFCD00069801
• CID: 296794
• PubChem ID: 445750
• Update Time: 2025-06-08

Methyl 2-Acetamido-2-deoxy-b-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• N-((2R,3R,4R,5S,6R)-4,5-Dihydroxy-6-(hydroxymethyl)-2-methoxytetrahydro-2H-pyran-3-yl)acetamide
• Methyl 2-Acetamido-2-deoxy-β-D-glucopyranoside
• b-D-Glucopyranoside, methyl2-(acetylamino)-2-deoxy-
• Methyl 2-Acetamido-2-deoxy-β-D-galactopyranoside
• METHYL 2-ACETAMIDO-3,4,6-TRI-O-ACETYL-2-DEOXY-B-D-GLUCOPYRANOSIDE
• Methyl 2-Acetamido-2-deoxy-Beta-D-glucopyranoside
• Methyl 2-acetamido-2-deoxy-beta-D-glucoside
• Methyl 2-deoxy-2-acetamido-beta-D-glucopyranoside
• Methyl N-acetyl-beta-D-glucosaminide
• Methyl N-acetylglucosaminide
• beta-Methyl N-acetyl-D-glucosamine
• beta-Methyl N-acetylglucosaminide
• EAG
• Alpha-Methyl-N-Acetyl-D-Glucosamine
• ZEVOCXOZYFLVKN-JGKVKWKGSA-N
• CS-0208284
• DB04426
• MFCD00069801
• N-acetyl-1-O-methyl-beta-d-glucosamine
• N-[(2R,3R,4R,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-methoxyoxan-3-yl]acetamide
• NS00069964
• methyl 2-(acetylamino)-2-deoxy-beta-D-glucopyranoside
• AKOS002687842
• Methyl 2-acetamido-2-deoxy-b-D-glucopyranoside
• Q63390518
• SCHEMBL1673962
• Methyl 2-Acetamido-2-deoxy-?-D-glucopyranoside
• Beta-Methyl-N-Acetyl-D-Glucosamine
• 3946-01-8
• W-200584
• BS-28140
• s11684
• Methyl 2-Acetamido-2-deoxy-b-D-glucopyranoside

• MDL： MFCD00069801
• Inchi： 1S/C9H17NO6/c1-4(12)10-6-8(14)7(13)5(3-11)16-9(6)15-2/h5-9,11,13-14H,3H2,1-2H3,(H,10,12)/t5-,6-,7-,8-,9-/m1/s1
• InChI Key： ZEVOCXOZYFLVKN-JGKVKWKGSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)NC(C)=O)OC

Computed Properties

• Exact Mass: 235.10600
• Monoisotopic Mass: 235.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 108A^2
• XLogP3: -2.1

Experimental Properties

• Density: 1.36
• Melting Point: 196-197 ºC
• Solubility: Methanol (Slightly), Water (Slightly)
• PSA: 108.25000
• LogP: -2.03260

Methyl 2-Acetamido-2-deoxy-b-D-glucopyranoside Security Information

• Storage Condition：-20°C Freezer

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aminosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Aminosaccharides

Additional information on Methyl 2-Acetamido-2-deoxy-b-D-glucopyranoside

Methyl 2-Acetamido-2-deoxy-β-D-glucopyranoside (CAS No. 3946-01-8): A Comprehensive Overview

Methyl 2-Acetamido-2-deoxy-β-D-glucopyranoside, identified by its CAS number 3946-01-8, is a significant compound in the field of chemical biology and pharmaceutical research. This glycoside derivative has garnered considerable attention due to its structural and functional properties, which make it a valuable tool in various biochemical applications. The compound's unique structure, featuring a β-D-glucopyranose core modified with an acetamido group at the 2-position and a methyl ether at the 1-position, contributes to its versatility in synthetic chemistry and biological studies.

The chemical structure of Methyl 2-Acetamido-2-deoxy-β-D-glucopyranoside can be described as follows: it consists of a six-membered pyranose ring with hydroxyl groups at the 3, 4, and 6 positions, an acetamido group at the 2-position, and a methyl ether substituent at the 1-position. This configuration imparts specific reactivity and recognition properties, making it a useful intermediate in the synthesis of more complex glycosides and glycoproteins. The acetamido group enhances solubility in polar solvents while maintaining stability under various reaction conditions, which is crucial for its application in pharmaceutical formulations.

In recent years, Methyl 2-Acetamido-2-deoxy-β-D-glucopyranoside has been extensively studied for its potential in drug development and biomimetic applications. Its structural similarity to natural glycosaminoglycans (GAGs) has led to investigations into its role as a precursor for synthesizing mimics of these important biological molecules. GAGs are linear polysaccharides that play critical roles in cell signaling, tissue hydration, and pathogen recognition. By leveraging the properties of Methyl 2-Acetamido-2-deoxy-β-D-glucopyranoside, researchers aim to develop novel therapeutic agents that can modulate GAG-mediated processes.

One of the most compelling areas of research involving Methyl 2-Acetamido-2-deoxy-β-D-glucopyranoside is its application in carbohydrate-based drug design. The compound's ability to serve as a building block for constructing complex carbohydrate structures has opened new avenues in the development of antiviral and anticancer drugs. For instance, modifications of this glycoside have been explored in the creation of protease inhibitors, which are essential for treating viral infections such as HIV and hepatitis C. The β-D-glucopyranose core provides a scaffold that can be tailored to interact with specific biological targets, enhancing drug efficacy and selectivity.

Additionally, Methyl 2-Acetamido-2-deoxy-β-D-glucopyranoside has found utility in the field of enzymology. Its substrate-like properties make it an excellent candidate for studying glycosidases, enzymes that catalyze the hydrolysis or transfer of glycosidic bonds. Understanding the mechanisms of these enzymes is crucial for developing inhibitors that can treat diseases associated with aberrant glycosylation, such as cancer and inflammatory disorders. The study of Methyl 2-Acetamido-2-deoxy-β-D-glucopyranoside has provided insights into enzyme specificity and substrate recognition, contributing to the development of more effective enzyme-based therapeutics.

The synthesis of Methyl 2-Acetamido-2-deoxy-β-D-glucopyranoside is another area where significant advancements have been made. Modern synthetic methodologies have enabled the production of this compound with high purity and yield, making it more accessible for research applications. Techniques such as enzymatic glycosylation and protecting group strategies have been employed to streamline the synthetic route. These advancements not only facilitate laboratory-scale preparations but also hold promise for large-scale production needed for industrial applications.

Recent studies have also highlighted the potential of Methyl 2-Acetamido-2-deoxy-β-D-glucopyranoside in nanotechnology and material science. Its ability to form stable complexes with other biomolecules has led to its use as a component in drug delivery systems. For example, nanoparticles functionalized with this glycoside have been explored for targeted drug delivery, where they can enhance therapeutic efficacy while minimizing side effects. The biocompatibility and stability of Methyl 2-Acetamido-2-deoxy-β-D-glucopyranoside make it an ideal candidate for such applications.

The role of Methyl 2-Acetamido-2-deoxy-β-D-glucopyranoside in immunology is another emerging area of interest. Research suggests that this compound can modulate immune responses by interacting with pattern recognition receptors (PRRs) on immune cells. PRRs are crucial for recognizing pathogens and initiating innate immune responses. By targeting these receptors, Methyl 2-Acetamido-2-deoxy-β-D-glucopyranoside-based therapeutics may offer new strategies for treating autoimmune diseases and infections.

In conclusion, Methyl 2-Acetamido-2-deoxy-β-D-glucopyranoside (CAS No. 3946-01-8) is a multifaceted compound with broad applications in chemical biology and pharmaceutical research. Its unique structural features make it a valuable tool for synthesizing complex carbohydrates, studying enzymatic mechanisms, developing novel drugs, and exploring advanced materials science applications. As research continues to uncover new possibilities for this compound, its significance in advancing biomedical science is expected to grow further.